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Compound of Interest

Compound Name:
1-(2-Chloroethyl)azepane

hydrochloride

Cat. No.: B046935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity: 1-(2-Chloroethyl)azepane hydrochloride

CAS Number: 26487-67-2

Molecular Formula: C₈H₁₇Cl₂N

Molecular Weight: 198.13 g/mol

Section 1: Physical and Chemical Properties
This section summarizes the key physical and chemical properties of 1-(2-
Chloroethyl)azepane hydrochloride. The data has been compiled from various chemical

supplier safety data sheets.
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Property Value Reference

Physical State Solid, crystalline powder [1]

Appearance
White to off-white or very pale

yellow

Melting Point 208-210 °C [1]

Boiling Point 213.3 °C at 760 mmHg

Density 0.984 g/cm³

Solubility Soluble in water.

Hygroscopicity Hygroscopic N/A

Vapor Pressure No data available

pKa No data available

Section 2: Hazard Identification and Classification
1-(2-Chloroethyl)azepane hydrochloride is classified as a hazardous substance according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The

primary hazards are acute oral toxicity and long-term adverse effects on aquatic life. Some

suppliers also indicate hazards related to skin, eye, and respiratory irritation, as well as

inhalation toxicity.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects

Note: The GHS classification is based on information from multiple supplier safety data sheets.

Not all suppliers list all hazard classes.

GHS Label Elements

Pictogram Signal Word

alt text

alt text

Danger

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.
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P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local, regional, national, and

international regulations.

Section 3: Toxicological Information
Limited quantitative toxicological data is publicly available for 1-(2-Chloroethyl)azepane
hydrochloride. The GHS classification of "Acute Toxicity, Oral (Category 3)" indicates a

presumed oral LD50 value between 50 and 300 mg/kg.
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Endpoint Species Route Value Reference

LD50 Mouse Intravenous 56 mg/kg N/A

Oral LD50 Not specified Oral

No data

available.

Classified as

Category 3 (50-

300 mg/kg)

Dermal LD50 Not specified Dermal No data available

Skin Irritation Not specified Dermal
Causes skin

irritation (H315)

Eye Irritation Not specified Ocular

Causes serious

eye irritation

(H319)

Sensitization Not specified No data available

Section 4: First-Aid Measures
The following first-aid measures are recommended in case of exposure to 1-(2-
Chloroethyl)azepane hydrochloride.
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Exposure Route First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Immediately call a

physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If

symptoms persist, call a physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediate medical

attention is required.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Immediately call a physician

or poison control center.

First-Aid Workflow for Exposure
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Exposure Occurs

Assess Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer Oxygen if needed

Wash with Soap and Water
Remove Contaminated Clothing

Rinse Eyes with Water (15-20 min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for different exposure routes.

Section 5: Firefighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or foam.

Unsuitable Extinguishing Media No data available

Hazardous Combustion Products

During a fire, may emit irritant and toxic fumes,

including carbon oxides, nitrogen oxides, and

hydrogen chloride gas.

Special Protective Equipment for Firefighters
Wear a self-contained breathing apparatus

(SCBA) and full protective clothing.
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Section 6: Accidental Release Measures
In the event of a spill or release, the following procedures should be followed to minimize

exposure and environmental contamination.

Chemical Spill Response Workflow

Spill Detected

Evacuate Personnel
Ensure Adequate Ventilation

Wear Full Personal
Protective Equipment (PPE)

Contain Spill
Prevent entry into waterways

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect into a sealed container
for disposal

Decontaminate Spill Area
with suitable solvent

Dispose of Waste in Accordance
with Regulations

Click to download full resolution via product page
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Caption: Logical workflow for responding to a chemical spill.

Section 7: Handling and Storage
Aspect Recommendation

Safe Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust. Use only in a well-

ventilated area. Do not eat, drink, or smoke

when using this product. Wash hands

thoroughly after handling.

Storage

Store in a cool, dry, well-ventilated place. Keep

container tightly closed. Store locked up.

Recommended storage temperature is 2-8°C for

long-term storage.

Incompatible Materials
Strong acids, strong alkalis, strong oxidizing

agents, and strong reducing agents.

Section 8: Exposure Controls and Personal
Protection
Currently, there are no established occupational exposure limits (e.g., PEL, TLV) for 1-(2-
Chloroethyl)azepane hydrochloride.

Personal Protective Equipment (PPE)
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Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear impervious protective clothing and gloves

(e.g., nitrile rubber).

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

Engineering Controls

Use in a well-ventilated area, preferably in a

chemical fume hood. Ensure eyewash stations

and safety showers are readily available.

Section 9: Stability and Reactivity
Aspect Information

Reactivity No data available

Chemical Stability Stable under recommended storage conditions.

Possibility of Hazardous Reactions No data available

Conditions to Avoid Direct sunlight, heat, and moisture.

Incompatible Materials
Strong acids, strong alkalis, strong oxidizing

agents, and strong reducing agents.

Hazardous Decomposition Products

Under fire conditions, may produce carbon

oxides, nitrogen oxides, and hydrogen chloride

gas.

Section 10: Ecological Information
This chemical is classified as harmful to aquatic life with long-lasting effects (H412). Specific

quantitative ecotoxicity data is not publicly available.
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Endpoint Species Value

LC50 (Fish) No data available No data available

EC50 (Daphnia) No data available No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Mobility in Soil No data available

Section 11: Disposal Considerations
Disposal of 1-(2-Chloroethyl)azepane hydrochloride and its containers must be in

accordance with all applicable local, regional, national, and international regulations. Contact a

licensed professional waste disposal service to dispose of this material.

Section 12: Transport Information

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT/IATA UN2811

TOXIC SOLID,

ORGANIC,

N.O.S. (1-(2-

Chloroethyl)azep

ane

hydrochloride)

6.1 III

This transport information is for guidance only. Please consult the relevant regulations for full

details.

Section 13: Experimental Protocols
The toxicological and ecotoxicological data for this compound would typically be generated

following standardized guidelines from organizations such as the Organisation for Economic
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Co-operation and Development (OECD). Below are brief overviews of the relevant test

guidelines.

Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method) This method is used to estimate

the acute oral toxicity of a substance. The test involves administering the substance to a small

group of animals (usually rats) in a stepwise procedure using defined doses. The outcome of

the test (mortality or survival) at one step determines the dose for the next step. The method

allows for classification into one of the GHS acute toxicity categories.

Acute Dermal Toxicity - OECD 402 This guideline details a procedure for assessing the acute

toxicity of a substance applied to the skin. A single dose of the substance is applied to a small

area of the skin of experimental animals (usually rabbits or rats) and covered with a porous

gauze dressing for 24 hours. The animals are observed for signs of toxicity and mortality over a

period of 14 days.

Acute Dermal Irritation/Corrosion - OECD 404 This test evaluates the potential of a substance

to cause skin irritation or corrosion. A small amount of the test substance is applied to the

shaved skin of an animal (typically a rabbit) under a gauze patch for a set period (usually 4

hours). The skin is then observed for signs of erythema (redness) and edema (swelling) at

specific intervals.

Acute Eye Irritation/Corrosion - OECD 405 This guideline is used to assess the potential of a

substance to cause eye irritation or corrosion. A small, measured amount of the substance is

instilled into the conjunctival sac of one eye of an experimental animal (usually a rabbit), while

the other eye serves as a control. The eyes are examined for signs of corneal opacity, iritis,

conjunctival redness, and chemosis at specific time points.

Fish, Acute Toxicity Test - OECD 203 This test is designed to determine the concentration of a

substance that is lethal to 50% of a test population of fish (LC50) over a short exposure period

(typically 96 hours). Fish are exposed to a range of concentrations of the test substance in a

controlled environment, and mortality is recorded at regular intervals.

Daphnia sp. Acute Immobilisation Test - OECD 202 This test assesses the acute toxicity of a

substance to aquatic invertebrates. Daphnia magna, a small crustacean, are exposed to

various concentrations of the test substance for 48 hours. The concentration that causes

immobilization in 50% of the daphnids (EC50) is determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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